5-(2-Fluoro-4-methoxycarbonylphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: methyl 3-fluoro-4-(6-oxo-1H-pyridin-3-yl)benzoate
• InChI: InChI=1S/C13H10FNO3/c1-18-13(17)8-2-4-10(11(14)6-8)9-3-5-12(16)15-7-9/h2-7H,1H3,(H,15,16)
• InChI Key: AZUKEFNVFKQVQV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)C2=CNC(=O)C=C2)F
• Molecular Formula: C13H10FNO3
• DSSTOX Substance ID: DTXSID80683077
• Molecular Weight: 247.22 g/mol
• CAS RN: 1111116-00-7

Description

5-(2-Fluoro-4-methoxycarbonylphenyl)-2-hydroxypyridine, 95% (5-FMCHP-2-OH) is a synthetic compound that has been widely used in scientific research. It is a white crystalline solid with a molecular weight of 206.22 g/mol. 5-FMCHP-2-OH is a versatile compound that has been used in a variety of applications, including drug synthesis, enzyme inhibition, and as a fluorescent probe.

Scientific Research Applications

5-(2-Fluoro-4-methoxycarbonylphenyl)-2-hydroxypyridine, 95% has been widely used in scientific research due to its versatility. It has been used as a fluorescent probe in the study of enzyme kinetics and as a substrate for drug synthesis. It has also been used to study the mechanism of action of various enzymes and to study the biochemical and physiological effects of drugs.

Mechanism of Action

The mechanism of action of 5-(2-Fluoro-4-methoxycarbonylphenyl)-2-hydroxypyridine, 95% is not fully understood. It is believed that the compound acts as a competitive inhibitor of certain enzymes, such as proteases, by binding to the active site of the enzyme and preventing the binding of the substrate. It is also believed that the compound may interact with other proteins and enzymes, resulting in a change in their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2-Fluoro-4-methoxycarbonylphenyl)-2-hydroxypyridine, 95% have not been extensively studied. However, it is believed that the compound may have a range of effects on various biochemical and physiological processes. For example, it has been shown to inhibit the activity of certain proteases, which may lead to changes in the metabolism of proteins. It has also been shown to interact with certain receptors, which may lead to changes in the regulation of certain hormones and neurotransmitters.

Advantages and Limitations for Lab Experiments

5-(2-Fluoro-4-methoxycarbonylphenyl)-2-hydroxypyridine, 95% has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is stable and non-toxic. It is also relatively inexpensive, making it an attractive option for researchers on a budget. However, there are some limitations to its use in laboratory experiments. It is not very soluble in water, and its effects on biochemical and physiological processes are not fully understood.

Future Directions

There are many potential future directions for 5-(2-Fluoro-4-methoxycarbonylphenyl)-2-hydroxypyridine, 95%. Further research could be conducted to better understand its mechanism of action and its effects on biochemical and physiological processes. It could also be used to develop new drugs or to improve existing drugs. Additionally, it could be used to synthesize new fluorescent probes for use in enzyme kinetics studies. Finally, it could be used to study the structure and function of proteins and other macromolecules.

Synthesis Methods

5-(2-Fluoro-4-methoxycarbonylphenyl)-2-hydroxypyridine, 95% is synthesized by the reaction of 4-methoxycarbonylphenyl-2-fluoro-5-hydroxypyridine with sodium hydride in dimethylformamide. This reaction produces the desired product in a high yield. The reaction can be carried out at room temperature and is relatively simple and straightforward.